4-Bromo-5-chlorothiophene-2-carbaldehyde
Cat. No. B2898630
Key on ui cas rn:
390360-90-4
M. Wt: 225.48
InChI Key: PTGYPJXVQUVREU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:13][c:14]1[c:15]([Cl:19])[s:16][cH:17][cH:18]1.[CH2:25]1[O:26][CH2:27][CH2:28][CH2:29]1.[CH3:1][CH2:2][CH2:3][CH2:4][Li:5].[CH:6]([NH:7][CH:8]([CH3:9])[CH3:10])([CH3:11])[CH3:12].[O:20]=[CH:21][N:22]([CH3:23])[CH3:24]>>[Br:13][c:14]1[c:15]([Cl:19])[s:16][c:17]([CH:21]=[O:20])[cH:18]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
Clc1sccc1Br
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
C1CCOC1
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Li]CCCC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)NC(C)C
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)C=O
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=Cc1cc(Br)c(Cl)s1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
